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Compound of Interest

Compound Name: GNE-495

Cat. No.: B15607992

This document provides essential safety and logistical information for the proper handling and
disposal of GNE-495, a potent and selective MAP4K4 inhibitor. The following procedural
guidance is intended for researchers, scientists, and drug development professionals to ensure
that this compound is managed safely, minimizing risk to personnel and the environment.
Adherence to these protocols, in conjunction with institutional and local regulations, is critical.

Safety and Handling Data

Proper disposal procedures begin with an understanding of the compound's characteristics and
associated hazards. All personnel handling GNE-495 must be familiar with the information
outlined in the Safety Data Sheet (SDS).
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Parameter Information

8-amino-N-[1-(cyclopropylcarbonyl)-3-
Chemical Name azetidinyl]-2-(3-fluorophenyl)-1,7-naphthyridine-
5-carboxamide[1][2]

CAS Number 1449277-10-4[1][2][3][4][5][6][7]

Molecular Formula C22H20FN50O2[1][31[41I51617]

o Causes skin irritation (Category 2)[3]. Causes
Hazard Classification ] o
serious eye irritation (Category 2A/2B)[3].

_ Wear protective gloves, protective clothing, eye
Required PPE . _
protection, and face protection[3].

Do not allow to enter sewers or surface/ground
Environmental Precautions water[2][3]. Prevent further leakage or
spillage[3].

Procedural Guidance for Disposal

The disposal of GNE-495 must be managed as a controlled chemical waste process. Under no
circumstances should GNE-495 or its containers be disposed of via standard trash or sanitary
sewer systems.

Step 1: Personal Protective Equipment (PPE) and Preparation Before handling GNE-495
waste, ensure you are wearing the appropriate personal protective equipment, including a lab
coat, nitrile gloves, and safety glasses or goggles[3]. Work in a well-ventilated area, such as a
chemical fume hood.

Step 2: Waste Segregation and Collection All materials that have come into contact with GNE-
495 must be treated as hazardous waste.

» Solid Waste: Collect unused or expired GNE-495 powder in its original vial or a clearly
labeled, sealed container.

e Liquid Waste: Solutions containing GNE-495 should be collected in a dedicated, leak-proof,
and shatter-resistant hazardous waste container. Do not mix with other incompatible waste
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streams.

o Contaminated Labware: Disposable items such as pipette tips, tubes, and gloves that are
contaminated with GNE-495 should be collected in a designated, sealed hazardous waste
bag or container[8].

Step 3: Labeling and Containment Properly label the hazardous waste container with the full
chemical name "GNE-495," the associated hazards (e.g., "Irritant”), the accumulation start
date, and any other information required by your institution's Environmental Health and Safety
(EHS) department. Ensure the container is securely sealed to prevent spills or leakage[8].

Step 4: Temporary Storage Store the sealed and labeled waste container in a designated,
secure, and well-ventilated secondary containment area, away from incompatible materials,
pending collection.

Step 5: Final Disposal Arrange for the collection and disposal of the GNE-495 waste through
your institution's EHS department or an approved chemical waste disposal contractor. It is the
user's responsibility to follow all local, state, and federal regulations for hazardous waste
disposal[2][8].

Experimental Protocols

This document provides operational guidance for disposal. No experimental protocols are cited.

Disposal Workflow Visualization

The following diagram illustrates the required step-by-step workflow for the safe disposal of
GNE-495.
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Start: Identify GNE-495 Waste for Disposal

Step 1: Wear Required PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste Streams

Solid GNE-495 Liquid Solutions Contaminated Labware

Step 3: Collect in a Designated, Sealed, and
Properly Labeled Hazardous Waste Container

Step 4: Store Container Securely
in a Designated Area

Step 5: Contact EHS or Approved Contractor
for Waste Pickup

End: Professional Disposal via Approved Facility

Click to download full resolution via product page

Caption: Workflow for the safe segregation and disposal of GNE-495 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [GNE-495: Standard Operating Procedure for Safe
Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607992#gne-495-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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